Cas no 2228391-16-8 ({2,2-difluoro-1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}methanamine)

• Product Name: {2,2-difluoro-1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}methanamine
• CAS No: 2228391-16-8
• MF: C₁₂H₁₂F₅N
• MW: 265.222400665283
• CID: 5604623
• PubChem ID: 165676818
• Update Time: 2025-11-04

{2,2-difluoro-1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-1-[4-methyl-3-(trifluoromethyl)phenyl]cyclopropyl}methanamine
• EN300-1939673
• 2228391-16-8
• {2,2-difluoro-1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}methanamine

• Inchi： 1S/C12H12F5N/c1-7-2-3-8(4-9(7)12(15,16)17)10(6-18)5-11(10,13)14/h2-4H,5-6,18H2,1H3
• InChI Key： VRWNWAJJRGLSRV-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(C)=C(C(F)(F)F)C=1)CN)F

Computed Properties

• Exact Mass: 265.08899020g/mol
• Monoisotopic Mass: 265.08899020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on {2,2-difluoro-1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}methanamine

Comprehensive Analysis of {2,2-difluoro-1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}methanamine (CAS No. 2228391-16-8)

The compound {2,2-difluoro-1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}methanamine (CAS No. 2228391-16-8) is a fluorinated cyclopropylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of multiple fluorine atoms, including a difluorocyclopropyl group and a trifluoromethylphenyl moiety, enhances its metabolic stability and lipophilicity, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a bioactive intermediate or a building block for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in medicinal chemistry. The {2,2-difluoro-1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}methanamine structure aligns with this trend, as fluorine incorporation often improves bioavailability and target selectivity. This compound is frequently discussed in forums and scientific literature alongside keywords like "fluorinated cyclopropane derivatives" and "trifluoromethylphenyl amines," reflecting its relevance in modern synthetic chemistry. Its CAS No. 2228391-16-8 is also a critical identifier for researchers sourcing high-purity samples.

One of the most searched questions related to this compound is: "What are the synthetic routes for {2,2-difluoro-1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}methanamine?" The synthesis typically involves multi-step reactions, including cyclopropanation of fluorinated alkenes and subsequent functionalization of the amine group. Another common query is: "How does the difluorocyclopropyl group influence the compound's reactivity?" Studies suggest that the difluorocyclopropyl ring introduces steric and electronic effects that can modulate interactions with biological targets.

The agrochemical industry has also shown interest in this compound due to its potential as a pesticide intermediate. Fluorinated molecules often exhibit enhanced pest control properties, and the trifluoromethylphenyl group in this structure is known to contribute to such activity. Environmental and regulatory concerns have led to increased searches for "eco-friendly fluorinated agrochemicals," positioning this compound as a subject of sustainable chemistry discussions.

From a commercial perspective, suppliers and manufacturers highlight CAS No. 2228391-16-8 in catalogs to attract researchers seeking high-value fluorinated building blocks. The compound's stability under various conditions makes it suitable for storage and transportation, further increasing its market appeal. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity, another frequently searched topic among quality control professionals.

In conclusion, {2,2-difluoro-1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}methanamine represents a versatile and scientifically significant molecule. Its applications span pharmaceuticals, agrochemicals, and material science, aligning with current trends in fluorine chemistry and green synthesis. As research progresses, this compound is likely to remain a focal point for innovation, driven by its structural uniqueness and functional adaptability.